Cas no 6261-32-1 (2-Benzylidene-1-tetralone)

2-Benzylidene-1-tetralone structure

Product Name:2-Benzylidene-1-tetralone

CAS No:6261-32-1

Molecular Formula:C₁₇H₁₄O

Molecular Weight:234.29246

CID:85586

PubChem ID:5376779

2-Benzylidene-1-tetralone Properties

Names and Identifiers

- 2-Benzylidene-1-tetralone
- (2E)-2-benzylidene-3,
- (E)-2-benzylidene-3,4-dihydro-2H-naphthalen-1-one
- (E)-2-benzylidene-3,4-dihydronaphthalen-1(2H)-one
- (E)-2-benzylidene-3,4-dihydronaphthalen-1-one
- 2-(phenylmethylene)-3,4-dihydro-1(2H)-naphthalenone
- 2-BENZYLIDENE-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
- 2-benzylidene-3,4-dihydro-1(2H)-naphthalenone
- 2-Benzylidene-3,4-dihydronaphthalen-1(2H)-one
- 2-Benzylidenetetralin-1-one
- 3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
- (2E)-2-(phenylmethylidene)-1,2,3,4-tetrahydronaphthalen-1-one
- F87371
- 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethylene)-
- NSC665347
- (2E)-2-benzylidene-3,4-dihydronaphthalen-1-one
- 57558-64-2
- (2E)-2-Benzylidene-3,4-dihydro-1(2H)-naphthalenone #
- 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethylene)-, (E)-
- 2--Phenylmethylene-1-tetralone
- BDBM50049779
- HMS1452P11
- 1(2H)-Naphthalenone, 2-benzylidene-3,4-dihydro-
- 2-(Phenylmethylene)-1,2,3,4-tetrahydronaphthalen-1-one
- 5H84JJT89A
- 6261-32-1
- NCGC00327129-01
- A833883
- 2-benzylidene-3,4-dihydro-2h-naphthalen-1-one
- CHEMBL28689
- (e)-2-benzylidene-1-tetralone
- NSC-665347
- 2-[1-Phenyl-meth-(E)-ylidene]-3,4-dihydro-2H-naphthalen-1-one
- AKOS000478650
- CS-0322900
- 2,4-DIMETHYL-6-METHOXYPHENYLBORONICACID
- JNRAEZULKWNOQO-NTCAYCPXSA-N
- (2E)-2-benzylidenetetralin-1-one
- AB01321615-02
- IDI1_019024
- (2E)-3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
- SCHEMBL820654
- (E)-3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
- DTXSID801199006
- (2E)-2-benzylidene-3,4-dihydronaphthalen-1(2H)-one
- STK246954
- 2-benzylidene-3,4-dihydronaphthalen-1(2H)-one
- +Expand
- InChIKey： JNRAEZULKWNOQO-NTCAYCPXSA-N
- Inchi： InChI=1S/C17H14O/c18-17-15(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-16(14)17/h1-9,12H,10-11H2/b15-12+
- SMILES： C(=C1/CCC2C(=CC=CC=2)C/1=O)/C1C=CC=CC=1
- BRN： 476209

Computed Properties

Exact Mass: 234.10400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 234.104
Heavy Atom Count: 18
Complexity: 336
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 3.89910
PSA: 17.07000
Refractive Index: 1.657
Boiling Point: 398.9°C at 760 mmHg
Melting Point: 103-105°C
Flash Point: 175.8°C
Color/Form: Cream powder
Solubility: Not determined
Density: 1.168

2-Benzylidene-1-tetralone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003H1S-100mg	2-BENZYLIDENE-1-TETRALONE	6261-32-1	97%;RG	100mg	$34.00	2024-04-22
A2B Chem LLC	AB61264-100mg	2-BENZYLIDENE-1-TETRALONE	6261-32-1	97%;RG	100mg	$26.00
Aaron	AR003HA4-100mg	2-BENZYLIDENE-1-TETRALONE	6261-32-1	97%	100mg	$14.00
Ambeed	A761902-5g	2-Benzylidene-3,4-dihydronaphthalen-1(2H)-one	6261-32-1	97%	5g	$193.0
eNovation Chemicals LLC	Y1250893-1g	2-BENZYLIDENE-1-TETRALONE	6261-32-1	95%	1g	$310
TRC	B131230-5mg	2-BENZYLIDENE-1-TETRALONE	6261-32-1		5mg	$ 50.00	2022-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B24699-1g	2-Benzylidene-1-tetralone, 97%	6261-32-1	97%	1g	￥854.00	2023-02-09

2-Benzylidene-1-tetralone Related Literature

1. Remote stereocontrol as a synthetic strategy: diastereoselective annulations on an arene tricarbonylchromium template??

Surojit Sur,Sambasivam Ganesh,Vedavati G. Puranik,Amitabha Sarkar J. Chem. Soc. Perkin Trans. 1 1998 977
2. The semi-pinacol rearrangement of homochiral epoxyalcohols catalysed by rare earth triflates

Jamie F. Bickley,Bernhardt Hauer,Paula C. A. Pena,Stanley M. Roberts,John Skidmore J. Chem. Soc. Perkin Trans. 1 2001 1253
3. Advances of α-activated cyclic isothiocyanate for the enantioselective construction of spirocycles

Yang Yang,Xingyue Wang,Xinyi Ye,Baomin Wang,Xiaoze Bao,Hong Wang Org. Biomol. Chem. 2021 19 4610
4. Reaction of enamines with benzylidene ketones. Part II.

J. W. Lewis,P. L. Myers,J. A. Ormerod,I. A. Selby J. Chem. Soc. Perkin Trans. 1 1972 1549
5. A simple synthesis of 1a,2,3,7b-tetrahydro-1-phenyl-1H-cyclopropa[a]naphthalene

H. G. Heller,R. A. N. Morris J. Chem. Soc. C 1966 1004
6. Advances of α-activated cyclic isothiocyanate for the enantioselective construction of spirocycles

Yang Yang,Xingyue Wang,Xinyi Ye,Baomin Wang,Xiaoze Bao,Hong Wang Org. Biomol. Chem. 2021 19 4610
7. Squaramide-catalyzed asymmetric Michael/cyclization cascade reaction of 3-isothiocyanato oxindoles with chalcones for synthesis of pyrrolidinyl spirooxindoles

Ye Lin,Lei Liu,Da-Ming Du Org. Chem. Front. 2017 4 1229
8. Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions

Helena D. Janse van Rensburg,Lesetja J. Legoabe,Gisella Terre'Blanche,Mietha M. Van der Walt Med. Chem. Commun. 2019 10 300
9. Squaramide-catalyzed asymmetric Michael/cyclization cascade reaction of 3-isothiocyanato oxindoles with chalcones for synthesis of pyrrolidinyl spirooxindoles

Ye Lin,Lei Liu,Da-Ming Du Org. Chem. Front. 2017 4 1229
10. Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions

Helena D. Janse van Rensburg,Lesetja J. Legoabe,Gisella Terre'Blanche,Mietha M. Van der Walt Med. Chem. Commun. 2019 10 300

6261-32-1 (2-Benzylidene-1-tetralone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:6261-32-1)2-Benzylidene-1-tetralone

Purity:99%

Quantity:5g

Price($):174.0